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Compound of Interest

Compound Name: Dibromoiodomethane

Cat. No.: B121520

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of safety and handling information for
dibromoiodomethane based on available data for structurally similar compounds. A specific
Safety Data Sheet (SDS) for dibromoiodomethane was not located during the compilation of
this guide. Therefore, the information presented should be considered a conservative
estimation of potential hazards. All laboratory work should be conducted under the guidance of
a qualified safety professional and after a thorough, substance-specific risk assessment.

Executive Summary

Dibromoiodomethane (CHBr2l) is a trihalomethane of interest in various chemical syntheses.
Due to the presence of bromine and iodine, it is anticipated to have significant toxicological
properties.[1] This guide provides a comprehensive overview of the presumed safety and
handling precautions for dibromoiodomethane, based on data from analogous compounds
such as dibromomethane, bromoiodomethane, and other brominated and iodinated disinfection
byproducts. The consensus from available data suggests that compounds containing both
bromine and iodine can exhibit greater cytotoxicity and genotoxicity.[1] This necessitates
stringent adherence to safety protocols to minimize exposure.

Hazard Identification and Classification

While specific hazard classifications for dibromoiodomethane are not established, based on
data for similar compounds, it should be treated as a hazardous substance with the potential
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for the following:

Acute Toxicity: Likely harmful if swallowed, in contact with skin, or if inhaled.
o Skin Corrosion/Irritation: Expected to cause skin irritation.[2]
e Serious Eye Damage/Eye Irritation: Likely to cause serious eye irritation.

» Carcinogenicity: May be a suspected carcinogen, as other trihalomethanes have been
classified as such.

o Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation.
e Aquatic Toxicity: Presumed to be toxic to aquatic life with long-lasting effects.

Physical and Chemical Properties

The following table summarizes the physical and chemical properties of compounds structurally
related to dibromoiodomethane. These values should be used as estimates for risk
assessment purposes.
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Dibromometha

Bromoiodomet

Dibromochloro

1,2-

Property Dibromoethan

he hane methane

e

Molecular

CHzBr2 CH:2zBrl CHBr2ClI C2Ha4Br2
Formula
Molecular Weight  173.83 g/mol Not Available Not Available Not Available

Clear, colorless

Colorless, clear Yellow-orange o

Appearance to pale yellow o o Colorless liquid

o liquid liquid

liquid
Odor Sweetish odor No data available = Sweet odor Sweet odor
Boiling Point 97 °C 138 - 141 °C 115-120°C 131-132°C
Melting Point -53 °C No data available -22 °C 9-10°C
Specific Gravity 2.48 g/mL 2.93 g/cm3 2.451 2.173

35 mm Hg @ 20 ] ) 11 mmHg @ 25
Vapor Pressure oc No data available  No data available oc
Vapor Density 6.05 (air=1) No data available 7.2 6.5 (Air = 1.0)

Solubility in 1.1 g/100g H20 ] No information No information
No data available ) )
Water @ 25°C available available
No information
Flash Point Not Available No data available > 104 °C

available

Exposure Controls and Personal Protection

Engineering controls and personal protective equipment (PPE) are critical for minimizing

exposure to dibromoiodomethane.

Engineering Controls

o Ventilation: Work should be conducted in a well-ventilated area, preferably within a certified
chemical fume hood.
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o Containment: Use of a glove box for highly sensitive or large-scale operations should be

considered.

o Safety Showers and Eyewash Stations: These must be readily accessible in the immediate

work area.

Personal Protective Equipment (PPE)

o Eye and Face Protection: Chemical safety goggles or a face shield are mandatory.

¢ Skin Protection:

o Gloves: Wear appropriate chemical-resistant gloves (e.qg., nitrile, neoprene). Consult glove
manufacturer's data for specific breakthrough times.

o Clothing: A lab coat or chemical-resistant apron should be worn. For larger quantities or
tasks with a high risk of splashing, chemical-resistant coveralls may be necessary.

Respiratory Protection: If working outside of a fume hood or if ventilation is inadequate, a
NIOSH-approved respirator with an appropriate organic vapor cartridge is required.

Handling and Storage
Handling Procedures

Wash hands thoroughly after handling.

Avoid contact with eyes, skin, and clothing.

Avoid breathing vapors or mists.

Use only in a well-ventilated area or under a chemical fume hood.
Keep containers tightly closed when not in use.

Take off immediately all contaminated clothing and wash it before reuse.

Storage Conditions
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» Store in a cool, dry, and well-ventilated place away from incompatible materials.

o Keep containers tightly closed to prevent leakage.

e The container should be stored in an upright position.

o Protect from light, as it is noted as a light-sensitive compound.

e Store in a locked cabinet or other secure area.

o Incompatible Materials: Strong oxidizing agents, strong acids, strong bases, strong reducing

agents, and metals.

First Aid Measures

Immediate medical attention is crucial in all cases of exposure.

Exposure Route

First Aid Protocol

Inhalation

Move the person to fresh air. If breathing is
difficult, give oxygen. If not breathing, give
artificial respiration. Seek immediate medical

attention.

Skin Contact

Immediately flush skin with plenty of water for at
least 15 minutes while removing contaminated
clothing and shoes. Seek medical attention if

irritation develops or persists.

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Remove contact
lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.

Ingestion

Do NOT induce vomiting unless directed by
medical personnel. Never give anything by
mouth to an unconscious person. Rinse mouth

with water. Seek immediate medical attention.
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Spill and Disposal Procedures
Spill Response

o Evacuate the area and ensure adequate ventilation.

Wear appropriate PPE as outlined in Section 4.2.

Absorb the spill with an inert material such as vermiculite, sand, or earth.

Collect the absorbed material into a suitable, labeled container for disposal.

Do not allow the spill to enter drains or waterways.

Waste Disposal
o Dispose of waste material at an approved waste disposal plant in accordance with local,

state, and federal regulations.

e Do not dispose of down the drain or with household waste.

Toxicological Information

Specific toxicological data for dibromoiodomethane is not readily available. However,
iodinated and brominated disinfection byproducts are known to be more toxic than their
chlorinated counterparts. Studies on related compounds indicate potential for liver and kidney
damage, as well as carcinogenic effects with long-term exposure.

Experimental Protocols and Visualizations
Risk Assessment Workflow

The following diagram illustrates a logical workflow for assessing the risks associated with
handling dibromoiodomethane.
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Caption: Risk assessment workflow for handling dibromoiodomethane.

PPE Selection Decision Tree

This diagram provides a decision-making framework for selecting the appropriate personal
protective equipment.
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Start: Handling
Dibromoiodomethane

Is work in a
certified fume hood?
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- Chemical-Resistant Gloves
A\
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Add: :
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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